1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol
Overview
Description
1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol, also known as IPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol is not fully understood. However, it is believed to act as a partial agonist of the serotonin 5-HT1A receptor and an antagonist of the dopamine D2 receptor. This dual action may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol can modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuroplasticity and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol in lab experiments is its relatively low toxicity compared to other compounds with similar therapeutic effects. However, its limited solubility in water may pose a challenge in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol. One area of interest is its potential use in the treatment of schizophrenia and other psychiatric disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential. 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol may also have applications in the field of neuropharmacology, particularly in the study of neurotransmitter systems and their role in behavior and cognition.
In conclusion, 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol is a chemical compound that has shown promise in various fields of scientific research. Its potential therapeutic applications, mechanism of action, biochemical and physiological effects, and future directions warrant further investigation.
Synthesis Methods
1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol can be synthesized through a multi-step process involving the reaction of imidazole with 1-chloro-3-(piperazin-1-yl)propan-2-ol. The resulting product is then purified through column chromatography to obtain pure 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol.
Scientific Research Applications
1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. 1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol has also been studied for its potential use in the treatment of alcohol addiction and as a cognitive enhancer.
properties
IUPAC Name |
1-imidazol-1-yl-3-piperazin-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O/c15-10(8-14-6-3-12-9-14)7-13-4-1-11-2-5-13/h3,6,9-11,15H,1-2,4-5,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKSKDPSUAHSMSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(CN2C=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1H-imidazol-1-yl)-3-(piperazin-1-yl)propan-2-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(tert-butyl)-1-(2,4-dichlorobenzyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B2784808.png)
![2-[3-(benzenesulfonyl)-6-methyl-4-oxoquinolin-1-yl]-N-(3,5-dimethoxyphenyl)acetamide](/img/structure/B2784816.png)
![N-{1-[3-(pyrrolidin-1-yl)phenyl]ethyl}prop-2-enamide](/img/structure/B2784819.png)
![2-(methylthio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2784821.png)
